Cas no 100314-84-9 (3-cyclohexyl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-cyclohexyl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 100314-84-9
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 6229526
• PubChem ID: 83484829
• Update Time: 2025-05-26

3-cyclohexyl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1851119
• 100314-84-9

• Inchi： 1S/C12H20O2/c1-12(2)9(10(12)11(13)14)8-6-4-3-5-7-8/h8-10H,3-7H2,1-2H3,(H,13,14)
• InChI Key： OUUIIKRNVIWEPT-UHFFFAOYSA-N
• SMILES： OC(C1C(C)(C)C1C1CCCCC1)=O

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-cyclohexyl-2,2-dimethylcyclopropane-1-carboxylic acid

Recent Advances in the Study of 3-cyclohexyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 100314-84-9)

3-cyclohexyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 100314-84-9) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in the field.

One of the key areas of interest is the compound's role as a building block in the synthesis of more complex molecules. Researchers have developed novel synthetic routes to produce 3-cyclohexyl-2,2-dimethylcyclopropane-1-carboxylic acid with high yield and purity, which is critical for its application in medicinal chemistry. These advancements have been documented in recent publications, showcasing the compound's versatility in organic synthesis.

In addition to its synthetic utility, 3-cyclohexyl-2,2-dimethylcyclopropane-1-carboxylic acid has been investigated for its potential biological activities. Preliminary studies suggest that it may exhibit anti-inflammatory and antimicrobial properties, making it a candidate for further pharmacological evaluation. Recent in vitro and in vivo experiments have provided insights into its mechanism of action, although more comprehensive studies are needed to fully elucidate its therapeutic potential.

The compound's stability and pharmacokinetic properties have also been a focus of recent research. Scientists have employed advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, to characterize its behavior under various physiological conditions. These studies are essential for understanding how the compound can be optimized for drug delivery and efficacy.

Furthermore, computational modeling has been utilized to predict the interactions of 3-cyclohexyl-2,2-dimethylcyclopropane-1-carboxylic acid with biological targets. Molecular docking simulations have revealed potential binding sites and affinity profiles, which could guide the design of derivatives with enhanced activity. This approach represents a promising direction for future research in the field.

Despite these advancements, challenges remain in the development of 3-cyclohexyl-2,2-dimethylcyclopropane-1-carboxylic acid as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further experimentation and optimization. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in overcoming these hurdles.

In conclusion, 3-cyclohexyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 100314-84-9) continues to be a compound of interest in chemical biology and pharmaceutical research. Recent studies have expanded our understanding of its synthetic pathways, biological activities, and potential applications. As research progresses, this compound may pave the way for the development of new therapeutic agents with significant clinical benefits.